N-(6-ethoxybenzo[d]thiazol-2-yl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C23H19N5O3S/c1-3-31-15-9-10-18-19(11-15)32-23(24-18)25-21(29)16-12-27(2)13-17-20(16)26-28(22(17)30)14-7-5-4-6-8-14/h4-13H,3H2,1-2H3,(H,24,25,29)
• InChI Key: QNIILFCAQJQZBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CN(C=C4C3=NN(C4=O)C5=CC=CC=C5)C
• Molecular Formula: C23H19N5O3S
• Molecular Weight: 445.5 g/mol

Description

The compound “N-(6-ethoxybenzo[d]thiazol-2-yl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide” is a complex organic molecule. It contains several functional groups, including an ethoxy group, a benzothiazole group, a methyl group, a pyrazolopyridine group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and the functional groups it contains. It includes a benzothiazole ring, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring. The compound also contains a pyrazolopyridine group, which is a type of nitrogen-containing heterocycle.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure and the functional groups it contains. For instance, it likely has a high melting point due to the presence of multiple aromatic rings and polar functional groups. The compound’s 1H-NMR and 13C-NMR data provide information about its structure.

Scientific Research Applications

Anti-Tubercular Activity

• The newly synthesized molecules were compared with standard reference drugs, and the benzothiazole derivatives demonstrated better inhibition potency against M. .

Antibacterial Activity

• .

Anti-Inflammatory and Analgesic Activity

• .

Amide Synthesis

• .

Mechanism of Resistance of Anti-TB Drugs

• .

Future Directions

The future research directions for this compound could involve further exploration of its biological activities, potential uses in medicine or industry, and more detailed studies of its physical and chemical properties. Given the diverse biological activities of similar compounds, this compound may have potential applications in areas such as drug development.

Mechanism of Action

Target of Action

The primary target of this compound is DprE1 , a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis . The inhibition of DprE1 disrupts the formation of the bacterial cell wall, leading to the bacterium’s death .

Mode of Action

The compound interacts with its target, DprE1, by binding to its active site, thereby inhibiting its function . This interaction prevents the enzyme from participating in the synthesis of the bacterial cell wall, leading to the bacterium’s inability to maintain its structure and ultimately causing its death .

Biochemical Pathways

The compound affects the cell wall biosynthesis pathway in Mycobacterium tuberculosis . By inhibiting DprE1, the compound disrupts the formation of arabinogalactan, a key component of the mycobacterial cell wall . This disruption leads to a weakened cell wall, making the bacterium more susceptible to external threats and ultimately leading to its death .

Result of Action

The result of the compound’s action is the inhibition of the growth of Mycobacterium tuberculosis . By inhibiting DprE1 and disrupting the cell wall biosynthesis pathway, the compound causes the death of the bacterium, demonstrating potential as an anti-tubercular agent .